Cas no 874467-43-3 (N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-{1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamide)

• Product Name: N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-{1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamide
• CAS No: 874467-43-3
• MF: C₁₄H₁₅N₇OS₂
• MW: 361.445198297501
• CID: 5447928
• Update Time: 2025-10-19

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-{1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[1-(3-methylphenyl)tetrazol-5-yl]sulfanylacetamide
• Acetamide, N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[[1-(3-methylphenyl)-1H-tetrazol-5-yl]thio]-
• N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-{1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamide

• Inchi： 1S/C14H15N7OS2/c1-3-12-16-17-13(24-12)15-11(22)8-23-14-18-19-20-21(14)10-6-4-5-9(2)7-10/h4-7H,3,8H2,1-2H3,(H,15,17,22)
• InChI Key： HXWMEGORJDOYGM-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(CC)S1)(=O)CSC1N(C2=CC=CC(C)=C2)N=NN=1

Additional information on N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-{1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamide

Comprehensive Analysis of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-{1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamide (CAS No. 874467-43-3)

The compound N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-{1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamide, identified by its CAS No. 874467-43-3, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its intricate structure combines a 1,3,4-thiadiazole core with a tetrazole moiety, linked via a sulfanylacetamide bridge. This unique architecture has garnered attention in drug discovery circles, particularly for its potential as a bioactive scaffold in medicinal chemistry applications.

Recent scientific literature highlights growing interest in thiadiazole-tetrazole hybrids, with researchers exploring their diverse biological activities. The 5-ethyl-1,3,4-thiadiazol-2-yl component contributes to the molecule's lipophilicity, while the 3-methylphenyl-tetrazole segment offers potential for π-π stacking interactions with biological targets. This combination makes CAS 874467-43-3 particularly interesting for structure-activity relationship (SAR) studies in the development of novel therapeutic agents.

From a synthetic chemistry perspective, the preparation of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-{1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamide typically involves multi-step organic transformations. Key steps often include the formation of the 1,3,4-thiadiazole ring through cyclization reactions, followed by selective functionalization to introduce the tetrazole sulfanylacetamide side chain. Modern synthetic approaches emphasize atom-economical methods and green chemistry principles to optimize the yield of this valuable intermediate.

Analytical characterization of 874467-43-3 employs advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's purity and elucidate its three-dimensional conformation, which is crucial for understanding its potential interactions with biological targets. The methylphenyl group at position 1 of the tetrazole ring introduces interesting steric considerations that influence the molecule's overall conformation and reactivity.

In the context of current pharmaceutical trends, researchers are particularly interested in how modifications to the ethyl-thiadiazole portion or the methylphenyl-tetrazole unit might enhance the compound's biological profile. Computational chemistry approaches, including molecular docking studies and QSAR modeling, are being employed to predict the activity of derivatives before synthesis, accelerating the drug discovery process.

The stability profile of CAS 874467-43-3 under various conditions is another area of active investigation. Preliminary studies suggest that the compound demonstrates reasonable stability in physiological pH ranges, though the thiadiazole-tetrazole linkage may be susceptible to enzymatic degradation in biological systems. This property actually makes it attractive for prodrug development, where controlled release of active metabolites is desired.

From an intellectual property perspective, several patent applications have referenced N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-{1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamide as a key intermediate in various therapeutic areas. The compound's versatility allows for structural modifications that can lead to novel compounds with potential applications in multiple therapeutic areas, reflecting the growing importance of multitarget drug design in modern pharmacology.

Environmental and safety assessments of 874467-43-3 indicate that proper handling procedures should be followed, as with all research chemicals. While not classified as hazardous under standard regulations, appropriate laboratory safety protocols should be maintained when working with this compound, including the use of personal protective equipment and proper ventilation systems.

The commercial availability of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-{1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamide from specialty chemical suppliers has facilitated its adoption in various research programs. Current market trends show increasing demand for such heterocyclic building blocks, driven by the expanding field of targeted drug discovery and the need for novel molecular scaffolds in medicinal chemistry.

Future research directions for CAS 874467-43-3 and its derivatives may explore their potential in emerging therapeutic areas such as precision medicine and personalized therapeutics. The compound's modular structure allows for systematic variation, making it an excellent candidate for library development in high-throughput screening campaigns. Additionally, its potential applications in agricultural chemistry as a template for novel crop protection agents represent another promising avenue for investigation.

In summary, N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-{1-(3-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamide stands as a compelling example of modern heterocyclic chemistry with broad research applications. Its unique structural features and potential biological activities continue to attract scientific interest across multiple disciplines, positioning it as a valuable tool in the ongoing quest for innovative therapeutic solutions.